Cas no 115116-22-8 (Tetrobenzylic Myo-inositol)

• Product Name: Tetrobenzylic Myo-inositol
• CAS No: 115116-22-8
• MF: C₃₄H₃₆O₆
• MW: 540.646050453186
• CID: 130631
• PubChem ID: 5000346
• Update Time: 2025-07-09

Tetrobenzylic Myo-inositol Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3R,4S,5S,6S)-3,4,5,6-Tetrakis(benzyloxy)cyclohexane-1,2-diol
• 3,4,5,6-TETRAKIS(BENZYLOXY)-1,2-CYCLOHEXANEDIOL
• 3,4,5,6-tetrakis(phenylmethoxy)cyclohexane-1,2-diol
• myo-Inositol,1,2,5,6-tetrakis-O-(phenylmethyl)- (9CI)
• 1,2,3,4,-tetra-O-benzyl-myo-inositol
• 1,2,3,6-tetra-O-benzyl-myo-inositol
• DL-1,2,3,6-tetra-O-benzyl-myo-inositol
• rac-1,2,3,4-Tetra-O-benzyl-myo-inositol
• Tetrobenzylic myo-inositol
• TETRABENZYLIC MYO-INOSITOL
• SCHEMBL19479654
• DTXSID40407397
• 3,4,5,6-tetra-o-benzyl-myo-inositol
• 1,4,5,6-tetra-o-benzyl-myo-inositol
• myo-Inositol, 1,2,5,6-tetrakis-O-(phenylmethyl)-
• 24558-77-8
• AQ-364/41885138
• 115116-22-8
• Tetrobenzylic Myo-inositol

• Inchi： 1S/C34H36O6/c35-29-30(36)32(38-22-26-15-7-2-8-16-26)34(40-24-28-19-11-4-12-20-28)33(39-23-27-17-9-3-10-18-27)31(29)37-21-25-13-5-1-6-14-25/h1-20,29-36H,21-24H2
• InChI Key： VQNWAWRYJQHLAV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C(C(C(C1OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 540.25100
• Monoisotopic Mass: 540.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 665.0±55.0 °C at 760 mmHg
• Flash Point: 356.0±31.5 °C
• PSA: 77.38000
• LogP: 5.06340
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Tetrobenzylic Myo-inositol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Tetrobenzylic Myo-inositol

Exploring Tetrobenzylic Myo-inositol (CAS No. 115116-22-8): A Versatile Compound in Biomedical Research

In the realm of bioactive compounds, Tetrobenzylic Myo-inositol (CAS No. 115116-22-8) stands out as a derivative of myo-inositol, a naturally occurring sugar alcohol with significant biological roles. This benzylated derivative has garnered attention for its unique chemical properties and potential applications in pharmaceuticals, nutraceuticals, and biochemical research. With increasing interest in inositol derivatives for metabolic health and cellular signaling, Tetrobenzylic Myo-inositol offers a promising avenue for scientific exploration.

The compound’s structure features four benzyl groups attached to the myo-inositol backbone, enhancing its lipophilicity and stability. This modification is critical for improving bioavailability and enabling targeted delivery in drug formulations. Researchers are particularly intrigued by its role in modulating phosphatidylinositol signaling pathways, which are pivotal in conditions like diabetes, neurodegenerative diseases, and cancer. As the scientific community delves deeper into precision medicine, Tetrobenzylic Myo-inositol emerges as a tool for probing these pathways with higher specificity.

One of the trending topics in biochemistry is the exploration of natural compound derivatives for therapeutic use. Tetrobenzylic Myo-inositol aligns with this trend, as it bridges the gap between natural myo-inositol—known for its benefits in polycystic ovary syndrome (PCOS) and mental health—and synthetic analogs with enhanced efficacy. Online searches often highlight queries like “inositol derivatives for metabolic disorders” or “benzylated inositol applications,” reflecting growing public and academic curiosity. This compound’s potential to address such queries underscores its relevance in contemporary research.

From a synthetic chemistry perspective, Tetrobenzylic Myo-inositol (CAS No. 115116-22-8) serves as an intermediate in the preparation of more complex inositol phosphates and glycoconjugates. Its benzyl groups act as protective moieties, enabling selective reactions that are crucial for constructing bioactive molecules. Laboratories focusing on carbohydrate chemistry or glycobiology frequently employ this compound to study glycosylation patterns or design enzyme inhibitors. Such applications resonate with the broader demand for glycomics tools, a niche yet rapidly expanding field in life sciences.

Beyond the lab, Tetrobenzylic Myo-inositol intersects with consumer health trends. The rise of personalized nutrition and bioactive supplements has spurred interest in modified inositols. For instance, forums and search engines reveal questions like “how does benzylated inositol differ from standard myo-inositol?” or “can inositol derivatives improve insulin sensitivity?” Addressing these requires a nuanced understanding of compounds like Tetrobenzylic Myo-inositol, which may offer tailored solutions for metabolic health challenges.

Quality and sourcing are also critical for researchers and manufacturers. CAS No. 115116-22-8 ensures precise identification, mitigating risks of contamination or mislabeling—a concern highlighted in recent supply chain transparency discussions. Analytical techniques such as HPLC and NMR are routinely used to verify the purity of this compound, aligning with industry standards for high-purity biochemicals. These practices cater to the demand for reliable reagents in both academic and industrial settings.

In summary, Tetrobenzylic Myo-inositol (CAS No. 115116-22-8) represents a fusion of traditional biochemistry and modern synthetic innovation. Its multifaceted applications—from drug development to nutritional science—make it a compound of enduring interest. As research continues to unravel its mechanisms, this derivative is poised to contribute meaningfully to advancements in health sciences and molecular biology, answering both current and future scientific inquiries.